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Compound of Interest

Compound Name: 5-Formylfuran-2-carbonitrile

Cat. No.: B1206125 Get Quote

Technical Guide: Physicochemical
Characterization of 5-Formylfuran-2-carbonitrile
Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a technical overview of the known physical properties of

5-Formylfuran-2-carbonitrile. Due to the limited availability of experimental data in public

domains, this guide also furnishes detailed, standard experimental protocols for the

determination of melting and boiling points, which are crucial for the physicochemical profiling

of novel chemical entities.

Introduction to 5-Formylfuran-2-carbonitrile
5-Formylfuran-2-carbonitrile is a heterocyclic organic compound incorporating both a furan

ring, an aldehyde, and a nitrile functional group. Its chemical structure suggests potential utility

as a versatile building block in medicinal chemistry and materials science. A thorough

understanding of its physical properties is fundamental for its application in synthesis,

formulation, and quality control.

Physical Properties of 5-Formylfuran-2-carbonitrile
The quantitative physical data for 5-Formylfuran-2-carbonitrile is sparse in currently

accessible literature and chemical databases. The available information is summarized in the

table below.
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Property Value Source

Molecular Formula C₆H₃NO₂ [1]

Molecular Weight 121.09 g/mol [1]

CAS Number 42061-89-2 [1][2][3][4]

Melting Point Not Available [2]

Boiling Point Not Available [2]

Note: The melting and boiling points for 5-Formylfuran-2-carbonitrile are not available in the

referenced public databases.[2]

Experimental Protocols for Physical Property
Determination
For novel compounds like 5-Formylfuran-2-carbonitrile where physical data is not readily

available, the following standard laboratory procedures are recommended for determining

melting and boiling points.

3.1. Determination of Melting Point (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point

of a solid crystalline substance.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Sample of the compound (finely powdered)
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Procedure:

Sample Preparation: A small amount of the dry, crystalline sample is finely ground using a

mortar and pestle to ensure a uniform particle size.

Loading the Capillary Tube: The open end of the capillary tube is tapped into the

powdered sample, packing a small amount (2-3 mm in height) into the sealed end. The

tube is then inverted and tapped gently to ensure the sample is tightly packed at the

bottom.

Instrument Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Approximate Melting Point Determination: A rapid heating rate (10-20 °C/min) is initially

used to get an approximate melting range.

Accurate Melting Point Determination: A fresh sample is prepared in a new capillary tube.

The apparatus is allowed to cool to at least 20 °C below the approximate melting point.

The sample is then heated at a slow, controlled rate (1-2 °C/min) near the expected

melting point.

Observation: The temperature at which the first liquid drop appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded. This range is the melting point of the compound.

3.2. Determination of Boiling Point (Micro Boiling Point Method)

For small quantities of a liquid, the micro boiling point method is a suitable technique.

Assuming 5-Formylfuran-2-carbonitrile is a solid at room temperature, this method would be

applicable after it has been melted.

Apparatus:

Small test tube or sample vial

Capillary tube (sealed at one end)
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Thermometer

Heating apparatus (e.g., oil bath or heating block)

Clamp and stand

Procedure:

Sample Preparation: A small amount of the liquid sample (a few drops) is placed into the

small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end downwards.

Assembly: The test tube is attached to a thermometer, ensuring the sample is level with

the thermometer bulb. The entire assembly is then submerged in a heating bath.

Heating: The bath is heated gradually. As the temperature rises, air trapped in the capillary

tube will slowly bubble out.

Boiling Point Identification: The temperature is noted when a rapid and continuous stream

of bubbles emerges from the capillary tube. The heating is then discontinued.

Recording the Boiling Point: The liquid will begin to cool, and the stream of bubbles will

slow down and eventually stop. The moment the bubbling ceases and the liquid just

begins to enter the capillary tube, the temperature is recorded. This temperature is the

boiling point of the liquid, as it is the point where the vapor pressure of the liquid equals

the atmospheric pressure.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a generalized workflow for the initial physicochemical

characterization of a newly synthesized chemical compound.
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New Chemical Entity
(e.g., 5-Formylfuran-2-carbonitrile)

Purity Assessment
(HPLC, NMR, LC-MS)

Structural Confirmation
(NMR, IR, Mass Spec)

Physical State and Appearance
(Visual Inspection)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Micro Method if Liquid/Low MP)

Solubility Profiling
(Aqueous & Organic Solvents)

Further Characterization
(pKa, LogP, Crystal Structure)

Click to download full resolution via product page

Physicochemical Characterization Workflow

This guide provides a foundational understanding of the physicochemical properties of 5-
Formylfuran-2-carbonitrile and standard methodologies for their experimental determination.

Accurate and comprehensive characterization is a critical step in the research and

development pipeline for any novel chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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